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Compound of Interest

Compound Name: co-Codaprin

Cat. No.: B167000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two common analytical methods for the

simultaneous determination of the active pharmaceutical ingredients in co-Codaprin: Aspirin

(acetylsalicylic acid) and Codeine Phosphate. The methods discussed are High-Performance

Liquid Chromatography (HPLC) and Ultraviolet (UV) Spectrophotometry. This document is

intended to assist researchers and drug development professionals in selecting the appropriate

analytical technique for their specific needs, based on a comparative overview of their

performance characteristics and experimental protocols.

Data Presentation: A Comparative Overview
The following tables summarize the validation parameters for HPLC and UV

spectrophotometric methods for the simultaneous analysis of Aspirin and Codeine Phosphate.

It is important to note that the data presented below is collated from different studies and does

not represent a direct head-to-head comparison using the same analytical standards and

sample batches.

Table 1: HPLC Method Validation Data for Simultaneous Analysis of Aspirin and Codeine

Phosphate
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Parameter Aspirin Codeine Phosphate Reference

Linearity Range 0.75 - 6.0 µg/mL 6 - 60 µg/mL [1]

Correlation Coefficient

(r²)
> 0.999 > 0.999 [1]

Accuracy (%

Recovery)
99.83% 99.33 - 100.3% [1][2]

Precision (% RSD) < 2% < 2% [1][2]

Limit of Detection

(LOD)
Not Reported Not Reported

Limit of Quantification

(LOQ)
Not Reported Not Reported

Table 2: UV Spectrophotometric Method Validation Data for Simultaneous Analysis of Aspirin

and Codeine

Parameter Aspirin Codeine Reference

Linearity Range 0.3 – 30 µg/mL 0.3 – 30 µg/mL [3][4]

Correlation Coefficient

(r²)
0.9992 0.9991 [3][4]

Accuracy (%

Recovery)
100.13% 99.81% [3][4]

Precision (% RSD) < 2% < 2% [3][4]

Limit of Detection

(LOD)
Not Reported Not Reported

Limit of Quantification

(LOQ)
Not Reported Not Reported
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High-Performance Liquid Chromatography (HPLC)
This method provides high selectivity and sensitivity for the simultaneous determination of

Aspirin and Codeine Phosphate.

Instrumentation:

A liquid chromatograph equipped with a UV detector.

A C18 column (e.g., LiChrospher® RP-18) is commonly used.[2]

Mobile Phase:

A mixture of Acetonitrile and a Buffer solution (e.g., pH 2.5) in a ratio of approximately 15:85

(v/v) is often employed.[2][3]

Procedure:

Standard Preparation: Prepare standard solutions of Aspirin and Codeine Phosphate of

known concentrations in the mobile phase.

Sample Preparation: Crush tablets to a fine powder. Dissolve a quantity of the powder

equivalent to a specific amount of the active ingredients in the mobile phase. Filter the

solution to remove insoluble excipients.

Chromatographic Conditions:

Flow Rate: Typically set at 1.0 mL/min.[2]

Detection Wavelength: 210 nm.[2][3]

Injection Volume: A fixed volume (e.g., 20 µL) is injected into the chromatograph.

Analysis: The concentrations of Aspirin and Codeine Phosphate in the sample are

determined by comparing the peak areas of the sample with those of the standard solutions.

Ultraviolet (UV) Spectrophotometry
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This method is simpler and more rapid than HPLC, making it suitable for routine quality control

analysis.

Instrumentation:

A UV-Visible spectrophotometer with a pair of matched quartz cuvettes.

Solvent:

A mixture of deionized water and acetonitrile (e.g., 90:10 v/v) is a suitable solvent.[3][4]

Procedure:

Standard Preparation: Prepare standard solutions of Aspirin and Codeine in the chosen

solvent.

Sample Preparation: Prepare the sample solution as described in the HPLC method, using

the same solvent as for the standards.

Wavelength Selection: The absorbance of the standard solutions is measured at the

wavelength of maximum absorbance (λmax) for each component. For Aspirin, the λmax is

typically around 238 nm, and for Codeine, it is around 278 nm.[3][4]

Analysis: The absorbance of the sample solution is measured at the selected wavelengths.

The concentrations of Aspirin and Codeine are then calculated using simultaneous equations

(Vierordt's method).

Mandatory Visualization
Experimental Workflow for HPLC and UV
Spectrophotometry
Caption: Workflow for HPLC and UV spectrophotometric analysis of co-Codaprin.

Metabolic Pathway of Aspirin
Caption: Major metabolic pathways of Aspirin in the body.
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Metabolic Pathway of Codeine
Caption: Primary metabolic pathways of Codeine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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